3-Tert-butyl-4-(methylamino)phenol

• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol
• IUPAC Name: 3-tert-butyl-4-(methylamino)phenol
• InChI: InChI=1S/C11H17NO/c1-11(2,3)9-7-8(13)5-6-10(9)12-4/h5-7,12-13H,1-4H3
• InChI Key: XXYBSXIGSPMRTJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=CC(=C1)O)NC

Description

3-Tert-butyl-4-(methylamino)phenol is a phenolic compound characterized by a tert-butyl substituent at the 3-position and a methylamino group at the 4-position of the aromatic ring. This structure confers unique physicochemical properties, including enhanced steric bulk from the tert-butyl group and electronic modulation from the methylamino substituent. Below, we compare its features with similar compounds, focusing on biological activity, solubility, stability, and functional applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Tert-butyl-4-(methylamino)phenol can be achieved through several methods. One common approach involves the alkylation of phenol with tert-butyl chloride in the presence of a base, followed by the introduction of the methylamino group through a nucleophilic substitution reaction. The reaction conditions typically include the use of solvents such as methanol or ethanol and catalysts like sodium hydroxide or potassium carbonate.

Industrial Production Methods

In an industrial setting, the production of 3-Tert-butyl-4-(methylamino)phenol may involve large-scale alkylation and amination processes. These processes are optimized for high yield and purity, often utilizing continuous flow reactors and advanced purification techniques such as distillation and crystallization.

Chemical Reactions Analysis

Types of Reactions

3-Tert-butyl-4-(methylamino)phenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The compound can be reduced to form corresponding hydroquinones.

Substitution: The methylamino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like alkyl halides and acyl chlorides can be used for substitution reactions.

Major Products

Oxidation: Quinones and related compounds.

Reduction: Hydroquinones.

Substitution: Various substituted phenols and amines.

Scientific Research Applications

3-Tert-butyl-4-(methylamino)phenol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Tert-butyl-4-(methylamino)phenol involves its interaction with specific molecular targets and pathways. The phenolic group can participate in redox reactions, while the methylamino group can interact with various enzymes and receptors. These interactions can lead to changes in cellular processes, such as inhibition of oxidative stress and modulation of signaling pathways.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituted Phenols with Amino Groups

2-[(Methylamino)methyl]phenol

• Structure: A methylamino group is attached to a methylene bridge at the 2-position of the phenol ring.
• Key Findings: Exhibits potent anti-biofilm activity against S. aureus, inhibiting >70% biofilm formation at 1.25 µM . Acts as a SarA-targeted inhibitor, suppressing fnbA gene expression and α-hemolysin production, critical for bacterial virulence . Synergizes with antibiotics (e.g., vancomycin) at MBIC50 concentrations, enhancing antibacterial efficacy . Non-cytotoxic to HEp-2 cells up to 1500 µM .
• However, the tert-butyl group in the target compound may improve metabolic stability due to reduced oxidative metabolism .

4-(Methylamino)phenol Sulfate

• Structure: Features a sulfate conjugate of the methylamino-phenol backbone.
• Key Findings :
  • High aqueous solubility due to ionic characteristics, though concentrated solutions may precipitate .
  • Reacts with acids to release toxic gases (e.g., sulfur oxides), limiting compatibility in acidic environments .
• Comparison: The tert-butyl group in 3-tert-butyl-4-(methylamino)phenol likely reduces solubility in polar solvents compared to the sulfate derivative but enhances lipid solubility, favoring antimicrobial activity in hydrophobic environments.

3-[(Methylamino)methyl]phenol

• Structure: A methylamino group is attached via a methylene bridge at the 3-position.
• Key Findings: Polar characteristics due to hydrogen-bonding capacity of hydroxyl and amino groups . Serves as an intermediate in pharmaceutical synthesis, leveraging its basicity for acid-base interactions .
• Comparison : The tert-butyl substituent in the target compound adds steric bulk, which may hinder interactions with certain enzymatic targets but improve binding specificity to hydrophobic pockets.

Tert-butyl-Substituted Phenols

3-Tert-butyl-4-hydroxyanisole (BHA)

• Structure : Methoxy group at the 4-position and tert-butyl at the 3-position.
• Key Findings: Metabolized to tert-butylquinone and tert-butylhydroquinone, which stimulate NADPH oxidase activity . Exhibits antimutagenic effects by reducing mutagenicity of benzo(a)pyrene and hycanthone .
• Comparison: Replacement of the methoxy group with methylamino in the target compound alters redox behavior. BHA’s methoxy group enhances electron donation, stabilizing free radicals, whereas the methylamino group may confer basicity and nucleophilic reactivity.

4-Tert-butyl-2-(trifluoromethyl)phenol

• Structure : Trifluoromethyl (electron-withdrawing) at the 2-position and tert-butyl at the 4-position.
• Key Findings: The trifluoromethyl group increases acidity (lower pKa) compared to alkyl-substituted phenols .
• Comparison: The electron-donating methylamino group in 3-tert-butyl-4-(methylamino)phenol raises the phenol’s pKa compared to trifluoromethyl-substituted analogs, influencing its ionization state and reactivity in biological systems.

Electronic and Steric Effects

• The tert-butyl group may further stabilize radical intermediates, enhancing antioxidant capacity.
• Synthetic Reactivity: Protonation of the amino group (e.g., at pH 2.0) directs electrophilic substitution to the ortho position in analogs like 4-(methylamino)phenol . In 3-tert-butyl-4-(methylamino)phenol, steric hindrance from the tert-butyl group may redirect reactivity to the para or meta positions.

Data Tables

Table 2: Physicochemical Properties

Compound	Solubility (Water)	LogP	Reduction Potential (V)
4-(Methylamino)phenol Sulfate	High (ionic)	~0.5	5.1
3-Tert-butyl-4-(methylamino)phenol	Moderate (hydrophobic)	~2.5*	~5.1* (estimated)
BHA	Low	3.1	5.1